Cas no 61698-31-5 (1H-Imidazole, 2-(2-methylphenyl)-)

• Product Name: 1H-Imidazole, 2-(2-methylphenyl)-
• CAS No: 61698-31-5
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 469533
• PubChem ID: 11469215
• Update Time: 2025-04-19

1H-Imidazole, 2-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(2-methylphenyl)-
• 2-(2-methylphenyl)-1H-imidazole
• 2-o-tolylimidazole
• 61698-31-5
• 2-(o-tolyl)-1H-imidazole
• AKOS010225815
• SCHEMBL674011
• GUKULMCQRHXQPR-UHFFFAOYSA-N
• DTXSID00466804

• Inchi： 1S/C10H10N2/c1-8-4-2-3-5-9(8)10-11-6-7-12-10/h2-7H,1H3,(H,11,12)
• InChI Key： GUKULMCQRHXQPR-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 158.0845
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68